Cas no 650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester)
650602-38-3 structure
Product Name:Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
CAS No:650602-38-3
MF:C9H15FO3
MW:190.212006807327
CID:408917
PubChem ID:71377466
Update Time:2025-04-19
Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
- pentyl 2-fluoro-3-oxobutanoate
- 650602-38-3
- DTXSID20800105
-
- Inchi: 1S/C9H15FO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h8H,3-6H2,1-2H3
- InChI Key: DASAMKOMXCXYIW-UHFFFAOYSA-N
- SMILES: FC(C(C)=O)C(=O)OCCCCC
Computed Properties
- Exact Mass: 190.10055
- Monoisotopic Mass: 190.10052250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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